
JMV 449 Acetate: A Technical Guide to its
Signaling Pathway Activation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JMV 449 acetate

Cat. No.: B10825024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the signaling pathway activation by JMV
449 acetate, a potent and metabolically stable neurotensin receptor agonist. This document

details the mechanism of action, downstream signaling cascades, and provides relevant

quantitative data and experimental protocols for researchers in pharmacology and drug

development.

JMV 449 is a pseudopeptide analogue of the C-terminal fragment of neurotensin (NT),

specifically neurotensin-(8-13). Its enhanced stability compared to the endogenous ligand

makes it a valuable tool for studying the physiological and pathological roles of neurotensin

receptor activation.

Core Mechanism: Activation of Neurotensin
Receptors
JMV 449 exerts its biological effects by acting as a high-affinity agonist at neurotensin

receptors, primarily the high-affinity neurotensin receptor 1 (NTS1) and the lower-affinity

neurotensin receptor 2 (NTS2). These receptors are G protein-coupled receptors (GPCRs)

that, upon activation, initiate a cascade of intracellular signaling events. The primary signaling

pathway activated by JMV 449 through NTS1 is the Gq/11 pathway, leading to the activation of

phospholipase C (PLC).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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